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Compound of Interest

Compound Name:
1-Methylcyclopentanecarboxylic

acid

Cat. No.: B1205683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methylcyclopentanecarboxylic
acid, consolidating its chemical properties, potential synthetic routes, and biological relevance.

The information is intended to support research and development activities by presenting key

data in an accessible format.

Core Chemical and Physical Properties
1-Methylcyclopentanecarboxylic acid is a cyclic carboxylic acid featuring a five-membered

carbon ring.[1] This structure imparts specific physical and chemical characteristics relevant to

its application in organic synthesis and materials science.

Compound Identification
A summary of the primary identifiers for 1-Methylcyclopentanecarboxylic acid is presented

below.
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Identifier Value

IUPAC Name 1-methylcyclopentane-1-carboxylic acid[2]

CAS Number 5217-05-0[1][3][4]

Molecular Formula C₇H₁₂O₂[1][2][3][4][5][6][7]

Molecular Weight 128.17 g/mol [2]

Canonical SMILES CC1(CCCC1)C(=O)O[4]

InChI Key MNIBBVOEXUQHFF-UHFFFAOYSA-N[1][3][4]

Physicochemical Data
The known physical and chemical properties are compiled for reference. Note that specific

experimental values for properties like boiling and melting points are not consistently available

in public literature.

Property Value/Description

Appearance Colorless to pale yellow liquid[1][3]

Solubility
Soluble in organic solvents; limited solubility in

water[1]

Boiling Point Data not available[5]

Melting Point Data not available[5]

Density Data not available[5]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 1-
Methylcyclopentanecarboxylic acid are not readily available, its structure suggests several

plausible synthetic strategies based on established organic chemistry reactions for analogous

compounds.
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The carboxylic acid group allows it to undergo typical reactions such as esterification and acid-

base reactions.[1] It can serve as a valuable intermediate in the synthesis of more complex

molecules.[1][8]

General synthetic strategies for related cyclic carboxylic acids.

Potential Applications and Biological Relevance
While direct biological activity data for 1-Methylcyclopentanecarboxylic acid is limited, its

potential is suggested by its applications as a synthetic intermediate and the known activities of

structurally similar molecules.[1][8]

Pharmaceuticals and Fragrances: It is suggested as a potential intermediate in the

production of pharmaceuticals and fragrances.[1]

Building Block: The chiral isomer, (1R,trans)-3-methyl-cyclopentanecarboxylic acid, is utilized

as a building block for more complex molecules and is investigated for its therapeutic

properties and as a precursor in drug development.[8]

Analog Activity: The related compound 1-Methyl-1-cyclohexanecarboxylic acid, a structural

analog of valproic acid, is known to have anticonvulsant properties.[9]

Given its potential role in drug development, a generalized workflow for assessing the

biological activity of such a compound is outlined below.
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A Conceptual Workflow for Evaluating Biological Activity

Compound Acquisition
(1-Methylcyclopentanecarboxylic acid)

Primary Screening
(In Vitro Assays)

Examples:
- Enzyme Inhibition
- Receptor Binding

- Cell Viability

Hit Identification

Lead Optimization
(Structure-Activity Relationship)

Secondary Screening
(In Vivo Studies)

Preclinical Candidate

Click to download full resolution via product page

A conceptual workflow for evaluating biological activity.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1-Methylcyclopentanecarboxylic acid is associated with several hazards. Proper
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personal protective equipment (PPE) and handling procedures are mandatory.

Hazard Class GHS Classification

Acute Toxicity, Oral H302: Harmful if swallowed[2]

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation H318: Causes serious eye damage[2]

Skin Sensitization H317: May cause an allergic skin reaction[2]

STOT, Single Exposure H335: May cause respiratory irritation[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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